Cas no 926186-33-6 (N-(5-Amino-2-methylphenyl)-2-methoxyacetamide)

• Product Name: N-(5-Amino-2-methylphenyl)-2-methoxyacetamide
• CAS No: 926186-33-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 4719934
• Update Time: 2025-07-21

N-(5-Amino-2-methylphenyl)-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-AMINO-2-METHYLPHENYL)-2-METHOXYACETAMIDE
• N-(5-Amino-2-methylphenyl)-2-methoxyacetamide

• Inchi： 1S/C10H14N2O2/c1-7-3-4-8(11)5-9(7)12-10(13)6-14-2/h3-5H,6,11H2,1-2H3,(H,12,13)
• InChI Key： LIWSOVQWWQAGNM-UHFFFAOYSA-N
• SMILES： O(C)CC(NC1C=C(C=CC=1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4

Additional information on N-(5-Amino-2-methylphenyl)-2-methoxyacetamide

Professional Introduction to N-(5-Amino-2-methylphenyl)-2-methoxyacetamide (CAS No. 926186-33-6)

N-(5-Amino-2-methylphenyl)-2-methoxyacetamide (CAS No. 926186-33-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, has been extensively studied for its potential applications in drug design and molecular biology. The combination of an amino group, a methyl-substituted phenyl ring, and a methoxyacetylamide moiety makes it a versatile intermediate in the synthesis of more complex molecules.

The structural formula of N-(5-Amino-2-methylphenyl)-2-methoxyacetamide highlights its potential as a building block in medicinal chemistry. The presence of the amino group at the 5-position of the methylphenyl ring suggests possible interactions with biological targets, while the methoxyacetylamide moiety can be further modified to enhance pharmacological activity. This compound's ability to serve as a precursor in the synthesis of more intricate pharmacophores has made it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of small molecule inhibitors that target specific biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. N-(5-Amino-2-methylphenyl)-2-methoxyacetamide, with its well-defined chemical structure, offers a promising platform for such investigations. Its amino and methoxy functional groups provide multiple sites for chemical modification, allowing researchers to fine-tune its properties to achieve desired biological effects.

The compound's relevance is further underscored by its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. N-(5-Amino-2-methylphenyl)-2-methoxyacetamide's structural features make it a candidate for such applications, particularly due to its ability to mimic natural substrates or bind to allosteric sites on kinase enzymes.

Advances in computational chemistry and molecular modeling have also contributed to the exploration of N-(5-Amino-2-methylphenyl)-2-methoxyacetamide's pharmacological potential. These techniques allow researchers to predict how the compound might interact with biological targets at the molecular level, providing insights into its mechanism of action and potential side effects. Such computational studies are often complemented by experimental validation, where the compound is synthesized and tested in vitro and in vivo.

The synthesis of N-(5-Amino-2-methylphenyl)-2-methoxyacetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of functional groups such as the amino group and the methoxyacetylamide moiety must be carefully managed to ensure high yield and purity. Researchers have developed various synthetic routes that optimize these conditions, making it feasible to produce this compound on both laboratory and industrial scales.

In addition to its applications in drug discovery, N-(5-Amino-2-methylphenyl)-2-methoxyacetamide has been explored as a tool compound in biochemical research. Its well-characterized structure allows researchers to study enzyme kinetics and substrate specificity in detail. By using this compound as a reference point, scientists can gain valuable insights into how different molecules interact with biological systems.

The future prospects for N-(5-Amino-2-methylphenyl)-2-methoxyacetamide are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and biotechnology. As our understanding of disease mechanisms continues to evolve, so too will the demand for innovative molecular tools like this one. By leveraging its unique chemical properties, researchers are poised to make significant contributions to the development of new treatments that can improve human health.